Ethyl [(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate

• IUPAC Name: ethyl 2-[(3-cyclohexyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C20H26N2O3S2/c1-2-25-16(23)12-26-20-21-18-17(14-10-6-7-11-15(14)27-18)19(24)22(20)13-8-4-3-5-9-13/h13H,2-12H2,1H3
• InChI Key: VTBINPJISLNMHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1C4CCCCC4
• Molecular Formula: C20H26N2O3S2
• Molecular Weight: 406.6 g/mol

Description

Ethyl [(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate is a complex organic compound with a unique structure that includes a cyclohexyl group, a benzothieno pyrimidine core, and an ethyl ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl [(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate typically involves multiple steps, starting from readily available starting materialsCommon reagents used in these steps include cyclohexanone, ethyl bromoacetate, and various sulfur-containing reagents .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts .

Chemical Reactions Analysis

Types of Reactions

Ethyl [(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to reduce the oxo group to a hydroxyl group.

Substitution: This can involve the replacement of the ethyl ester group with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid derivative, while reduction may yield an alcohol .

Scientific Research Applications

Ethyl [(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a bioactive compound with applications in drug discovery.

Medicine: It could be explored for its potential therapeutic effects, particularly in the treatment of diseases involving oxidative stress or inflammation.

Industry: It may be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of Ethyl [(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate involves its interaction with specific molecular targets. These targets may include enzymes or receptors involved in oxidative stress pathways. The compound’s structure allows it to modulate these pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• Ethyl [(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate
• Ethyl [(3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate
• Ethyl [(3-(4-phenoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro 1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate

Uniqueness

Ethyl [(3-cyclohexyl-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetate is unique due to the presence of the cyclohexyl group, which may impart distinct physicochemical properties and biological activities compared to its analogs .